Cas no 540498-69-9 (<br>2-((4-Amino-4H-1,2,4-triazol-3-yl)thio)-N-(3-chloro-2-methylphenyl)acetamid e)

• Product Name: <br>2-((4-Amino-4H-1,2,4-triazol-3-yl)thio)-N-(3-chloro-2-methylphenyl)acetamid e
• CAS No: 540498-69-9
• MF: C₁₁H₁₂ClN₅OS
• MW: 297.763878822327
• CID: 3052965
• PubChem ID: 3419169
• Update Time: 2025-04-21

<br>2-((4-Amino-4H-1,2,4-triazol-3-yl)thio)-N-(3-chloro-2-methylphenyl)acetamid e Chemical and Physical Properties

Names and Identifiers

• <br>2-((4-Amino-4H-1,2,4-triazol-3-yl)thio)-N-(3-chloro-2-methylphenyl)acetamid e
• AKOS002358560
• STL282414
• 2-[(4-amino-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(3-chloro-2-methylphenyl)acetamide
• 646-330-4
• 2-((4-Amino-4H-1,2,4-triazol-3-yl)thio)-N-(3-chloro-2-methylphenyl)acetamide
• 540498-69-9

• Inchi： 1S/C11H12ClN5OS/c1-7-8(12)3-2-4-9(7)15-10(18)5-19-11-16-14-6-17(11)13/h2-4,6H,5,13H2,1H3,(H,15,18)
• InChI Key： AIPGPHKWXJVJGB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)NC(CSC1=NN=CN1N)=O

Computed Properties

• Exact Mass: 297.0451089Da
• Monoisotopic Mass: 297.0451089Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 111Ų